5-(2-Phenylethyloxy)indole

• Molecular Formula: C16H15NO
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 5-(2-phenylethoxy)-1H-indole
• InChI: InChI=1S/C16H15NO/c1-2-4-13(5-3-1)9-11-18-15-6-7-16-14(12-15)8-10-17-16/h1-8,10,12,17H,9,11H2
• InChI Key: DEGRFCVVZUGCAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=CC3=C(C=C2)NC=C3

Description

5-(2-Phenylethyloxy)indole is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 5-hydroxyindole (0.5 g, 3.8 mmol), anhydrous K2CO3 (1.58 g, 11.4 mmol), (2-bromoethyl) benzene (2.11 g, 11.4 mmol), and a catalytic amount of KI in 2-butanone (40 ml) was heated at reflux overnight under nitrogen. Once cooled to room temperature, the reaction mixture was filtered and the flitrate concentrated under reduced pressure to give an oil. The oil was taken up in CH2Cl2 (50 ml) and washed successively with 2N-NaOH (1×20 ml) and water (1×20 ml). The organic portion was dried (MgSO4) and the solvent was removed under reduced pressure to give an oil. The oil was purified by column chromatography using a solvent system of CH2Cl2 /Hexane (40:60) to give 0.42 g (47%) of 5-(2-phenylethyloxy)indole as an oil.